Cas no 881040-57-9 (4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole)

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole structure

881040-57-9 structure

Product Name:4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole

CAS No:881040-57-9

MF:C₈H₆BrNS₂

MW:260.173938274384

CID:3055965

PubChem ID:4715015

Update Time:2025-04-21

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole
- 881040-57-9
- BBL020672
- STK893362
- 4-(4-bromo-5-methylthiophen-2-yl)-1,3-thiazole
- NCGC00335652-01
- AKOS001476178
- AB01328267-02
- Inchi： 1S/C8H6BrNS2/c1-5-6(9)2-8(12-5)7-3-11-4-10-7/h2-4H,1H3
- InChI Key： OBLKELRJVZMTQG-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=CSC=N2)SC=1C

Computed Properties

Exact Mass: 258.91250Da
Monoisotopic Mass: 258.91250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 69.4Å²

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM313960-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9	95%	1g	$381	2023-01-17
Chemenu	CM313960-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9	95%	1g	$426	2021-08-18
TRC	B697790-100mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		100mg	$ 121.00	2023-04-18
TRC	B697790-250mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		250mg	$ 253.00	2023-04-18
TRC	B697790-500mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		500mg	$ 374.00	2023-04-18
TRC	B697790-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		1g	$ 529.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1644687-1g	4-(4-Bromo-5-methylthiophen-2-yl)thiazole	881040-57-9	98%	1g	￥5686.00	2024-04-27

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

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